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Introduction

Titanium aluminum carbide (Ti3AIC2) is a prominent member of the MAX phase family of
ternary carbides and nitrides, which are gaining significant attention for their unique
combination of ceramic and metallic properties. These materials are characterized by a
hexagonal crystal structure with alternating layers of M-X (covalent-ionic bonds) and A-group
(metallic bonds) atomic layers. This layered structure endows Ti3AIC2 with a remarkable set of
mechanical properties, including excellent damage tolerance, good machinability, high
stiffness, and good performance at elevated temperatures. This technical guide provides a
comprehensive overview of the core mechanical properties of Ti3AIC2, detailed experimental
protocols for their measurement, and an exploration of the underlying deformation and fracture
mechanisms.

Core Mechanical Properties of Ti3AIC2

The mechanical behavior of TiI3BAIC2 is a complex interplay of its elastic and plastic
characteristics, resistance to fracture, and performance under various stress states. The
following tables summarize the key quantitative mechanical properties of Ti3AIC2, compiled
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from various studies. It is important to note that these properties can vary depending on the
synthesis method, purity, and microstructure of the material.

Table 1: Elasti | Hard . ies of TI3AIC

Property Value Test Method

Three-point bending, Inelastic
Young's Modulus (E) 288 - 310 GPa )

Neutron Scattering
Shear Modulus (G) ~124 GPa Inelastic Neutron Scattering
Bulk Modulus (B) ~162 GPa Ab initio calculations
Vickers Hardness (HV) 3.5-4.72 GPa Vickers Indentation

Table 2: Strength and Fracture Toughness of Ti3AIC2

Property Value Test Method
Three-point or Four-point
Flexural Strength 270 - 700 MPa )
Bending
Compressive Strength 560 - 1200 MPa Uniaxial Compression

Single-Edge V-Notched Beam

Fracture Toughness (K_IC) 6.18 - 11.5 MPa-mt/2 _
(SEVNB), Indentation Fracture

Table 3: Thermal and Other Mechanical Properties of
Ti3AIC2

Property Value/Description Test Method

Excellent; Retains significant
Thermal Shock Resistance strength after quenching from Water Quenching

high temperatures.

Machinabilit Good; Can be machined with
achinabili -
Y conventional tools.

Density ~4.2 g/lcm?3 -
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Experimental Protocols

Accurate and reproducible measurement of mechanical properties is crucial for material
characterization and application. This section details the standard experimental protocols for
synthesizing Ti3AIC2 and for determining its key mechanical properties.

Synthesis of Ti3AIC2

Several methods are employed to synthesize high-purity, dense Ti3AIC2. The choice of
method influences the resulting microstructure and, consequently, the mechanical properties.

Precursor Powders

Synthesis Methods
Titanium (Ti)
Spark Plasma Sintering (SPS) Pulsed current assisted sintering
Final Broduct
Aluminum (Al)
Self-propagating High-temperature Exothermic reaction wave

Synthesis (SHS)

Densification under pressure

Carbon (C) / TiC and temperature
Hot Pressing (HP)

Click to download full resolution via product page
Caption: Overview of common synthesis routes for bulk Ti3AIC2.

1. Hot Pressing (HP):

e Precursor Powders: A stoichiometric mixture of Titanium (Ti), Aluminum (Al), and Titanium
Carbide (TiC) powders, or elemental Ti, Al, and Carbon (C) powders. A common molar ratio
is 2Ti:2AI:3TiC or 3Ti:1.2Al:2C (excess Al compensates for evaporation).
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Mixing: Powders are typically ball-milled for several hours in an inert atmosphere (e.g.,
Argon) to ensure homogeneity.

Sintering: The mixed powder is loaded into a graphite die and hot-pressed.

o

Temperature: 1250°C to 1600°C.

Pressure: 25 to 50 MPa.

[¢]

o

Atmosphere: Vacuum or inert gas (e.g., Argon).

[e]

Holding Time: 1 to 4 hours.

o

Heating Rate: Typically 10-20°C/min.
. Self-Propagating High-Temperature Synthesis (SHS):

Precursor Powders: Elemental powders of Ti, Al, and C are mixed in a stoichiometric ratio
(e.g., 3:1.2:2). Mechanical activation of the powders via ball milling prior to SHS can
enhance the reaction.

Green Body Formation: The powder mixture is uniaxially or isostatically pressed into a green
compact.

Ignition: The reaction is initiated at one end of the compact using a high-energy source, such
as a heated tungsten coil or a laser pulse.

Propagation: A self-sustaining exothermic reaction wave propagates through the compact,
converting the reactants into Ti3AIC2. The process is very rapid.

Densification (Optional): The porous SHS product can be subsequently densified by methods
like hot isostatic pressing (HIP).

. Spark Plasma Sintering (SPS):

Precursor Powders: Similar to hot pressing, elemental or carbide-based powder mixtures are
used.
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» Sintering: The powder is loaded into a graphite die and subjected to a pulsed direct current
under uniaxial pressure.

o Temperature: 1100°C to 1400°C.

o Pressure: 30 to 80 MPa.

o Atmosphere: Vacuum or inert gas.

o Holding Time: 5 to 20 minutes.

o Heating Rate: High heating rates (e.g., 100°C/min) are characteristic of SPS.

o Pulse Parameters: Specific on/off pulse durations are applied, which contribute to rapid
heating and densification.

Mechanical Property Testing

1. Vickers Hardness Testing:

e Standard: ASTM C1327 - Standard Test Method for Vickers Indentation Hardness of
Advanced Ceramics.

e Procedure:

[¢]

A polished, flat surface of the Ti3AIC2 sample is prepared.

o Adiamond indenter with a square-based pyramid shape is pressed into the surface with a
specific load.

o Load: Typically ranges from 1 to 10 kgf.

o Dwell Time: The load is held for a standard duration, typically 10-15 seconds.

o The lengths of the two diagonals of the resulting indentation are measured using an
optical microscope.

o The Vickers hardness (HV) is calculated based on the applied load and the average
diagonal length.
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2. Flexural Strength Testing:

o Standard: ASTM C1161 - Standard Test Method for Flexural Strength of Advanced Ceramics
at Ambient Temperature.

e Procedure:

o Rectangular bar specimens of Ti3AIC2 are prepared with specific dimensions (e.g., 3 mm
X 4 mm x 40 mm).

o The specimen is placed on two support pins in a three-point or four-point bending fixture.
Four-point bending is generally preferred as it subjects a larger volume of the material to
the maximum stress.

o Aload is applied to the specimen at a constant crosshead speed until fracture occurs.

o The fracture load is recorded, and the flexural strength (Modulus of Rupture) is calculated
based on the specimen geometry, span length, and fracture load.

3. Compressive Strength Testing:

o Standard: ASTM C1424 - Standard Test Method for Monotonic Compressive Strength of
Advanced Ceramics at Ambient Temperature.

e Procedure:

o Cylindrical or rectangular specimens of Ti3AIC2 are prepared with precisely machined,
parallel loading surfaces.

o The specimen is placed between two hardened platens in a compression testing machine.
o A compressive load is applied at a constant rate until the specimen fails.

o The maximum load sustained by the specimen is recorded, and the compressive strength
is calculated by dividing the maximum load by the original cross-sectional area of the
specimen.

4. Fracture Toughness Testing:
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e Method: Single-Edge V-Notched Beam (SEVNB) method is a commonly used and reliable

technique.

e Procedure:
o Arectangular bar specimen, similar to that used for flexural strength testing, is prepared.
o A straight-through notch is machined into the tensile surface of the specimen.

o Asharp V-notch is then introduced at the root of the machined notch, often by polishing

with a razor blade and diamond paste.

o The notched specimen is subjected to a three-point or four-point bending test until

fracture.

o The fracture load, specimen dimensions, and notch depth are used to calculate the mode |
fracture toughness (K_IC).

Deformation and Fracture Mechanisms

The unique mechanical behavior of Ti3AIC2 is a direct consequence of its layered crystal
structure and the interplay of different deformation and fracture mechanisms at the
microstructural level.
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Caption: Relationship between microstructure, deformation/fracture mechanisms, and
mechanical properties of Ti3AIC2.

Deformation Mechanisms
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Basal Slip: The primary deformation mechanism in Ti3AIC2 is the slip of dislocations on the
basal planes of the hexagonal crystal structure. The metallic ‘A’ layers (Aluminum) provide
planes of weak bonding, facilitating this slip and contributing to the material's ability to
deform plastically.

Delamination: The layered structure can also lead to delamination, where individual grains
separate along the basal planes. This process absorbs significant energy and is a key
contributor to the high damage tolerance of Ti3AIC2.

Kink Band Formation: Under compressive stress, localized bands of intense plastic
deformation, known as kink bands, can form. These bands accommodate large strains and
contribute to the material's ability to deform without catastrophic failure.

Fracture Mechanisms

Transgranular Fracture: Fracture often occurs across the grains, frequently involving the
delamination and breaking of the laminated grains. This tortuous crack path contributes to
the material's fracture toughness.

Intergranular Fracture: Fracture can also occur along the grain boundaries, particularly in
materials with weaker grain boundary cohesion. The prevalence of intergranular versus
transgranular fracture depends on factors such as grain size and the presence of impurities.

Influence of Microstructure

Grain Size: The grain size of TiI3BAIC2 has a significant impact on its mechanical properties.
Finer grain sizes generally lead to higher strength and hardness, following a Hall-Petch-like
relationship. The grain size also influences the dominant fracture mechanism.

Purity and Porosity: The presence of secondary phases (e.g., TiC, Al203) and porosity can
significantly degrade the mechanical properties of Ti3AIC2. High-purity, fully dense materials
exhibit the best performance.

Conclusion

Ti3AIC2 MAX phase possesses a unique and highly desirable set of mechanical properties that

bridge the gap between ceramics and metals. Its high stiffness and strength, combined with
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excellent damage tolerance and machinability, make it a promising candidate for a wide range
of applications, from high-temperature structural components to wear-resistant coatings. A
thorough understanding of its mechanical behavior, facilitated by standardized testing
protocols, is essential for its successful implementation in advanced engineering systems. The
continued research into the synthesis-microstructure-property relationships will undoubtedly
unlock the full potential of this remarkable material.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Mechanical
Properties of Ti3AIC2 MAX Phase]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15886947/docs#an-in-depth-technical-guide-to-the-
mechanical-properties-of-ti3alc2-max-phase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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